Cas no 1593448-85-1 (2-Propyn-1-one, 1-(3-amino-2-pyridinyl)-)

• Product Name: 2-Propyn-1-one, 1-(3-amino-2-pyridinyl)-
• CAS No: 1593448-85-1
• MF: C₈H₆N₂O
• MW: 146.14604139328
• CID: 5292188
• Update Time: 2025-06-08

2-Propyn-1-one, 1-(3-amino-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-one, 1-(3-amino-2-pyridinyl)-

• Inchi： 1S/C8H6N2O/c1-2-7(11)8-6(9)4-3-5-10-8/h1,3-5H,9H2
• InChI Key： XKIBRGJPMWWHDR-UHFFFAOYSA-N
• SMILES： C(C1=NC=CC=C1N)(=O)C#C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Propyn-1-one, 1-(3-amino-2-pyridinyl)-

Chemical Profile of 2-Propyn-1-one, 1-(3-amino-2-pyridinyl)- (CAS No. 1593448-85-1)

2-Propyn-1-one, 1-(3-amino-2-pyridinyl)-, identified by its Chemical Abstracts Service (CAS) number 1593448-85-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic ketone features a unique structural framework that has garnered attention for its potential applications in drug discovery and synthetic organic chemistry. The compound's molecular structure combines a propynone moiety with an amino-substituted pyridine ring, creating a versatile scaffold for further chemical modifications and biological evaluations.

The chemical properties of 2-propyn-1-one, 1-(3-amino-2-pyridinyl)- make it an intriguing candidate for various biochemical pathways. The presence of both the propynone group and the amino-pyridine moiety allows for diverse interactions with biological targets, including enzymes and receptors. This dual functionality has been exploited in the design of novel pharmacophores, particularly in the development of small-molecule inhibitors and modulators.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the pyridine core. Pyridine derivatives are well-documented for their role in pharmaceuticals, with many approved drugs featuring this heterocycle. The incorporation of an amino group into the pyridine ring enhances its reactivity, enabling further functionalization through amide bond formation, urea derivatives, or other conjugation strategies. Such modifications are crucial for optimizing drug-like properties such as solubility, bioavailability, and target specificity.

One of the most compelling aspects of 2-propyn-1-one, 1-(3-amino-2-pyridinyl)- is its utility as a building block in medicinal chemistry. Researchers have leveraged this compound to synthesize analogs with enhanced binding affinity or altered pharmacokinetic profiles. For instance, studies have demonstrated its role in generating inhibitors targeting metabolic enzymes or kinases implicated in diseases such as cancer and inflammation. The propynone group serves as a handle for further derivatization, allowing chemists to introduce additional substituents that fine-tune biological activity.

The synthesis of 2-propyn-1-one, 1-(3-amino-2-pyridinyl)- involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key steps typically include condensation reactions to form the propynone linkage followed by functionalization of the pyridine ring via nucleophilic substitution or metal-catalyzed cross-coupling reactions. Advances in catalytic methods have improved the efficiency and scalability of these processes, making it feasible to produce larger quantities for research purposes.

Recent studies have begun to explore the role of 2-propyn-1-one, 1-(3-amino-2-pyridinyl)- in addressing emerging therapeutic challenges. For example, researchers have investigated its potential as a precursor for developing antiviral agents or antibiotics targeting resistant strains. The compound's ability to interact with nucleophilic sites on viral proteases or bacterial enzymes makes it a promising candidate for structure-based drug design. Additionally, its stability under various reaction conditions enhances its suitability for industrial-scale synthesis.

The molecular interactions of 2-propyn-1-one, 1-(3-amino-2-pyridinyl)- with biological targets have been studied using computational methods and experimental techniques. High-resolution crystal structures of protein-ligand complexes have provided insights into how this compound binds to its intended targets, guiding efforts to improve its efficacy and selectivity. Such structural information is invaluable for rational drug design, enabling chemists to make informed decisions about which structural modifications will yield the most beneficial outcomes.

In conclusion,2-propyn-1-one, 1-(3-amino-2-pyridinyl)- (CAS No. 1593448-85-1) represents a fascinating compound with broad applications in pharmaceutical research and development. Its unique structural features and reactivity make it a valuable tool for designing novel therapeutics targeting various diseases. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in advancing drug discovery efforts worldwide.